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Compound of Interest

2-Bromo-5-
Compound Name: o
(methylsulfonyl)pyridine

Cat. No.: B1277463

An In-depth Technical Guide to the GHS Hazard Statements for 2-Bromo-5-
(methylsulfonyl)pyridine

This technical guide provides a detailed overview of the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) hazard statements associated with 2-Bromo-
5-(methylsulfonyl)pyridine. The information is intended for researchers, scientists, and
professionals in drug development who handle this compound.

It is important to note that various chemical suppliers report different CAS Numbers for this
structure and its close isomers. This guide synthesizes data from sources for 2-Bromo-5-
(methylsulfonyl)pyridine and its isomers, such as 2-Bromo-6-(methylsulfonyl)pyridine (CAS
98626-92-7) and 5-Bromo-2-(methylsulfonyl)pyridine (CAS 98626-95-0), which are expected to
have very similar toxicological profiles due to their structural similarity.

GHS Hazard Classification

The GHS classification for 2-Bromo-5-(methylsulfonyl)pyridine and its close isomers
indicates that it is a hazardous substance requiring careful handling. The primary hazards are
related to acute toxicity, skin and eye irritation, and respiratory irritation.

Data Presentation: GHS Hazard Summary
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The following table summarizes the GHS hazard information based on available safety data
sheets for closely related isomers.
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GHS Element

Description

Hazard Pictogram

lalt text

GHSOQ7: Exclamation Mark[1]

Signal Word

Warning[1]

Hazard Statements

H302: Harmful if swallowed.[1][2]H315: Causes
skin irritation.[1][2][3]H319: Causes serious eye
irritation.[1][2][3]H335: May cause respiratory
irritation.[1][2][3]

Precautionary Statements

Prevention:P261: Avoid breathing
dust/fume/gas/mist/vapours/spray.[1][2][3]P264:
Wash skin thoroughly after handling.[2]P270: Do
not eat, drink or smoke when using this product.
[2]P271: Use only outdoors or in a well-
ventilated area.[2]P280: Wear protective
gloves/eye protection/face protection.
[2]Response:P301+P312: IF SWALLOWED:
Call a POISON CENTER/doctor if you feel
unwell.[2]P302+P352: IF ON SKIN: Wash with
plenty of soap and water.[2]P304+P340: IF
INHALED: Remove person to fresh air and keep
comfortable for breathing.[2]P305+P351+P338:
IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[1][2]
[3]P312: Call a POISON CENTER/doctor if you
feel unwell.[2]P330: Rinse mouth.
[2]P332+P313: If skin irritation occurs: Get
medical advice/attention.[2]P337+P313: If eye
irritation persists: Get medical advice/attention.
[2]P362: Take off contaminated clothing and
wash before reuse.[2]Storage:P403+P233:
Store in a well-ventilated place. Keep container
tightly closed.[2]P405: Store locked up.
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[2]Disposal:P501: Dispose of contents/container

to an approved waste disposal plant.[2]

Experimental Protocols

Detailed experimental protocols for the toxicological studies that form the basis of these GHS
classifications are not available in the public domain safety data sheets. The hazard statements
are derived from standardized testing or from data on structurally similar compounds.

o H302 (Harmful if swallowed): This classification is typically based on acute oral toxicity
studies (e.g., OECD Test Guideline 420, 423, or 425) that determine the median lethal dose
(LD50) of a substance in animal models, usually rats. The result for this chemical falls into
GHS Category 4 for acute oral toxicity.

e H315 (Causes skin irritation): This is determined through in vivo or in vitro skin irritation tests
(e.g., OECD Test Guideline 404 or 439). These tests assess the potential of a substance to
cause reversible inflammatory changes to the skin.

o H319 (Causes serious eye irritation): This classification is based on tests that evaluate the
potential of a substance to produce reversible changes in the eye (e.g., OECD Test
Guideline 405 or 492).

o H335 (May cause respiratory irritation): This is often based on observations of respiratory
effects in animal studies, human exposure data, or from the properties of the chemical itself
(e.qg., reactivity, volatility).

Mandatory Visualization

The following diagram illustrates the logical workflow from the intrinsic hazardous properties of
2-Bromo-5-(methylsulfonyl)pyridine to the communication of these hazards as mandated by
the GHS.
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Intrinsic Properties & Toxicological Data

Physicochemical Properties

Toxicological Data (in vivo/in vitro)

Evaluation leads to

GHS Hazard |Classification

Acute Toxicity (Oral), Cat. 4

Skin Irritation, Cat. 2

Eye Irritation, Cat. 2A

STOT - Single Exposure, Cat. 3

Requirgs Requires Requires
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e.g., P261, P280, P301+P312, P305+P351+P338 H302, H315, H319, H335 GHSO07 (Exclamation Mark) Warning

Click to download full resolution via product page

GHS Hazard Communication Workflow for the Compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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